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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316

An In-depth Technical Guide to Diethylmercury

This guide provides a comprehensive overview of diethylmercury, a highly toxic
organomercury compound. It is intended for researchers, scientists, and drug development
professionals who require detailed technical information on its chemical properties, synthesis,
and safe handling protocols.

Chemical and Physical Properties

Diethylmercury is a flammable, colorless liquid with a slightly sweet odor.[1] It is crucial to note
that inhaling a sufficient amount of fumes to detect this odor would be fatal.[1] The quantitative
properties of diethylmercury are summarized in the table below.
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Property Value Reference(s)
CAS Number 627-44-1 [1112][3]
Molecular Formula C4H10Hg [1][2]

Molar Mass 258.71 g/mol [11[2]
Appearance Colorless liquid [1]

Density 2.446 g/mL [1]

Melting Point -45 °C [1]

Boiling Point 156-157 °C [1]

Solubility in water Insoluble [1]14]

Soluble in ethers,
hydrocarbons, and THF.[1]
o Slightly soluble in ethanol.[1]
Solubility in other solvents ) )
Highly soluble in nonpolar
solvents like hexane and

toluene.[4]

Molecular Structure

Diethylmercury consists of a central mercury atom covalently bonded to two ethyl groups. The
molecule adopts a linear structure.

Caption: Molecular structure of diethylmercury.

Synthesis of Diethylmercury

A common laboratory method for the synthesis of diethylmercury involves the reaction of a
Grignard reagent, such as ethylmagnesium bromide, with mercury(ll) chloride.[1][5]

Experimental Protocol: Synthesis from Grignhard
Reagent

Materials:
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» Ethylmagnesium bromide (C2H5MgBr) solution in a suitable ether solvent (e.g., diethyl ether
or THF)

o Mercury(ll) chloride (HgCI2)

e Anhydrous diethyl ether or THF

o Standard glassware for air-sensitive reactions (Schlenk line, nitrogen/argon atmosphere)
» Magnetic stirrer and heating mantle

Procedure:

e Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, a dropping funnel, and a condenser under an inert atmosphere (nitrogen or
argon).

» Reagent Addition: Dissolve a known quantity of mercury(ll) chloride in anhydrous diethyl
ether or THF and place it in the reaction flask.

o Grignard Reaction: Slowly add a stoichiometric amount (2 equivalents) of the
ethylmagnesium bromide solution to the stirred solution of mercury(ll) chloride from the
dropping funnel. The reaction is exothermic, and the addition rate should be controlled to
maintain a gentle reflux.

o Reaction Completion: After the addition is complete, continue stirring the reaction mixture at
room temperature or with gentle heating for a specified period to ensure the reaction goes to
completion.

o Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution
of ammonium chloride.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with additional diethyl ether.

e Drying and Solvent Removal: Combine the organic extracts, dry over an anhydrous drying
agent (e.g., magnesium sulfate), filter, and remove the solvent under reduced pressure.
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 Purification: The crude diethylmercury can be purified by distillation under reduced
pressure.

The overall chemical reaction is as follows: 2 C2HsMgBr + HgCl2 - (CzHs)2Hg + MgBr2 +
MgClz[1]

Synthesis Workflow
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Synthesis of Diethylmercury
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Caption: Experimental workflow for the synthesis of diethylmercury.
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Toxicity and Hazard Information

Diethylmercury is an extremely toxic neurotoxin that can be fatal if swallowed, inhaled, or in
contact with skin.[1][2] It can readily cross the blood-brain barrier, causing permanent brain
damage.[1]

SHS H | Classificati

Hazard Class Hazard Statement Signal Word Pictogram
o H300: Fatal if
Acute Toxicity, Oral Danger GHSO06
swallowed

. H310: Fatal in contact
Acute Toxicity, Dermal ) ) Danger GHSO06
with skin

Acute Toxicity, o
) H330: Fatal if inhaled Danger GHSO06
Inhalation

» H373: May cause
Specific Target Organ
o damage to organs ]
Toxicity (Repeated Warning GHSO08
through prolonged or
Exposure)
repeated exposure

Hazardous to the )
) ) H400: Very toxic to ]
Aquatic Environment, o Warning GHSO09
aquatic life
Acute Hazard

Hazardous to the H410: Very toxic to
Aquatic Environment, aquatic life with long Warning GHSO09
Long-term Hazard lasting effects

Data sourced from PubChem.[2]

Toxicity Data
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Endpoint Species Route Value Reference
LD50 Rat Oral 51 mg/kg [6]
LD50 Mouse Oral 44 mg/kg [6]
LC50 Rat Inhalation 258 mg/m3 [6]
LC50 Mouse Inhalation 91 mg/m3 [6]

Safe Handling Protocol

Due to its extreme toxicity and ability to penetrate many common glove materials, stringent
safety precautions must be followed when handling diethylmercury.[4][7]

Engineering Controls:

o All work with diethylmercury must be conducted in a certified chemical fume hood.[8]
* An emergency shower and eyewash station must be readily accessible.[7]

Personal Protective Equipment (PPE):

o Gloves: Wear highly resistant laminate gloves (e.g., Silver Shield) under a pair of heavy-duty,
abrasion-resistant outer gloves (e.g., long-cuffed neoprene).[7][8] Latex and nitrile gloves do
not provide adequate protection.[7]

o Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[7]
» Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[8]
Handling Procedures:

o Preparation: Before starting work, ensure all necessary safety equipment is in place and
functional. Review the Safety Data Sheet (SDS).

e Manipulation: Conduct all transfers and manipulations of diethylmercury within the fume
hood. Use appropriate tools to avoid direct contact.
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e Spill Management: In case of a small spill within the fume hood, use a commercial mercury
spill kit to amalgamate and collect the material. For larger spills, evacuate the area and
contact emergency personnel.[9]

o Waste Disposal: All diethylmercury-contaminated waste, including gloves and disposable
labware, must be collected in a designated, sealed hazardous waste container.[10]

Safe Handling Workflow
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Safe Handling of Diethylmercury
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Caption: Workflow for the safe handling of diethylmercury.
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Mechanism of Toxicity

The primary mechanism of toxicity for mercury compounds is the high-affinity binding of the
divalent mercuric ion (Hg?*) to the thiol or sulfhydryl groups of proteins.[2] This interaction can
inhibit enzyme function and disrupt cellular processes, leading to widespread cellular damage,
particularly in the central nervous system. Organic mercury compounds like diethylmercury
are lipophilic, which facilitates their absorption and distribution throughout the body, including

crossing the blood-brain barrier.[1]

Logical Relationship in Toxicity

Diethylmercury
(Lipophilic)

Absorption and distribution
(crosses blood-brain barrier)

'

Metabolism to
mercuric ions (Hg?*)

Binding to protein
thiol groups (-SH)

Enzyme inhibition and
cellular dysfunction

Neurotoxicity

Click to download full resolution via product page

Caption: Simplified pathway of diethylmercury toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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